Cas no 1021224-97-4 (2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid)

• Product Name: 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid
• CAS No: 1021224-97-4
• MF: C₁₄H₁₁Cl₂N₅O₄
• MW: 384.174240350723
• CID: 5914722
• Update Time: 2025-06-08

2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid
• CDEZLYPBTGCLTP-UHFFFAOYSA-N

• Inchi： 1S/C14H11Cl2N5O4/c1-20-11-10(12(24)19-14(20)25)21(5-8(22)23)13(18-11)17-7-4-2-3-6(15)9(7)16/h2-4H,5H2,1H3,(H,17,18)(H,22,23)(H,19,24,25)
• InChI Key： CDEZLYPBTGCLTP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN1C2=C(N(C)C(=O)NC2=O)N=C1NC1=CC=CC(Cl)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid

Introduction to 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic Acid (CAS No. 1021224-97-4)

2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid (CAS No. 1021224-97-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a complex arrangement of functional groups, including an amino group attached to a dichlorophenyl ring, a methyl group, and a carboxylic acid moiety. These structural elements contribute to its unique chemical properties and biological interactions.

The synthesis of 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the dichlorophenyl group and the purine core suggests potential interactions with biological targets such as enzymes and receptors. This compound has been studied for its pharmacological effects, particularly in the context of inhibiting specific enzymatic pathways that are relevant to various diseases.

Recent research in the field of medicinal chemistry has highlighted the importance of purine derivatives in developing novel therapeutic agents. The structural features of 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid make it a promising candidate for further investigation. Studies have shown that this compound can modulate the activity of enzymes involved in metabolic pathways and signal transduction processes. The ability to interact with these biological systems opens up possibilities for its use in treating conditions such as cancer, inflammation, and neurological disorders.

In addition to its pharmacological potential, 2-{8-[(2,3-dichlorophenyl)amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid has been explored for its role in chemical biology research. Its unique structure allows researchers to study the mechanisms of action of various biological processes at a molecular level. By understanding how this compound interacts with biological targets, scientists can gain insights into the development of more effective drugs and therapeutic strategies.

The compound's carboxylic acid group provides a site for further functionalization, enabling the synthesis of derivatives with enhanced properties. This flexibility in structural modification is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. Researchers have utilized this property to develop analogs that exhibit improved efficacy and reduced side effects compared to the parent compound.

Advances in computational chemistry have also played a significant role in studying 2-{8-[2,3-dichlorophenyl]amino]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin--7-yl]acetic acid (CAS No. 1021224-97.4). Molecular modeling studies have helped predict its binding affinity to various biological targets and have provided insights into the structural determinants of its biological activity. These computational approaches are complementary to experimental studies and have accelerated the discovery process.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been investigated for use in agrochemicals and as an intermediate in the synthesis of other biologically active molecules. The versatility of its structure allows for diverse chemical modifications that can tailor its properties for specific applications.

In conclusion,2-{8-[,u>]amino]-,u>]methyl,u>]acetic acid (CAS No. 1021224-97.4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a valuable tool for studying biological processes and developing novel therapeutic agents. As research continues to uncover new applications and mechanisms of action,this compound is poised to play an important role in advancing our understanding of disease treatment and drug discovery.